Cas no 851076-99-8 (3-Pyridinecarboxaldehyde, 2-methyl-6-[3-(trifluoromethyl)phenyl]-)

3-Pyridinecarboxaldehyde, 2-methyl-6-[3-(trifluoromethyl)phenyl]- structure
851076-99-8 structure
Product Name:3-Pyridinecarboxaldehyde, 2-methyl-6-[3-(trifluoromethyl)phenyl]-
CAS No:851076-99-8
MF:C14H10F3NO
MW:265.23051404953
CID:4230289
PubChem ID:21935624
Update Time:2025-04-24

3-Pyridinecarboxaldehyde, 2-methyl-6-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde, 2-methyl-6-[3-(trifluoromethyl)phenyl]-
    • 851076-99-8
    • SCHEMBL1549312
    • 2-methyl-6-(3-(trifluoromethyl)phenyl)nicotinaldehyde
    • 2-Methyl-6-(3-trifluoromethyl-phenyl)-pyridine-3-carbaldehyde
    • Inchi: 1S/C14H10F3NO/c1-9-11(8-19)5-6-13(18-9)10-3-2-4-12(7-10)14(15,16)17/h2-8H,1H3
    • InChI Key: IFLNTGBOHSDSSJ-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C2=CC=CC(C(F)(F)F)=C2)=CC=C1C=O

Computed Properties

  • Exact Mass: 265.07144843Da
  • Monoisotopic Mass: 265.07144843Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų
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